3-[(2,6-dichlorophenyl)sulfonylamino]-N-(4-phenyl-1,3-thiazol-2-yl)propanamide

• IUPAC Name: 3-[(2,6-dichlorophenyl)sulfonylamino]-N-(4-phenyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C18H15Cl2N3O3S2/c19-13-7-4-8-14(20)17(13)28(25,26)21-10-9-16(24)23-18-22-15(11-27-18)12-5-2-1-3-6-12/h1-8,11,21H,9-10H2,(H,22,23,24)
• InChI Key: FOGQUIQDLSAQKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CCNS(=O)(=O)C3=C(C=CC=C3Cl)Cl
• Molecular Formula: C18H15Cl2N3O3S2
• Molecular Weight: 456.4 g/mol

Description

3-[(2,6-dichlorophenyl)sulfonylamino]-N-(4-phenyl-1,3-thiazol-2-yl)propanamide, also known as DTT-205, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the sulfonylurea family of drugs, which are widely used for the treatment of diabetes. However, the focus of

Mechanism of Action

3-[(2,6-dichlorophenyl)sulfonylamino]-N-(4-phenyl-1,3-thiazol-2-yl)propanamide acts as a SUR2B-selective antagonist, meaning that it blocks the activity of SUR2B. This leads to a decrease in the activity of ATP-sensitive potassium (KATP) channels, which are regulated by SURs. The inhibition of KATP channels leads to an increase in intracellular calcium, which ultimately results in vasoconstriction and an increase in heart rate.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. In vitro studies have shown that this compound inhibits the activity of SUR2B with high selectivity, and does not significantly affect the activity of other SUR subtypes. In vivo studies have shown that this compound can induce vasoconstriction and increase heart rate in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(2,6-dichlorophenyl)sulfonylamino]-N-(4-phenyl-1,3-thiazol-2-yl)propanamide is its high selectivity for SUR2B, which makes it a valuable tool for studying the role of this receptor subtype in cardiovascular physiology. However, one limitation of this compound is its relatively low potency compared to other SUR2B antagonists. This can make it difficult to achieve the desired level of receptor blockade in some experiments.

Future Directions

There are several potential future directions for the study of 3-[(2,6-dichlorophenyl)sulfonylamino]-N-(4-phenyl-1,3-thiazol-2-yl)propanamide. One area of interest is the role of SUR2B in the pathophysiology of cardiovascular disease. This compound could be used to investigate the potential therapeutic benefits of targeting SUR2B in these conditions. Another area of interest is the development of more potent and selective SUR2B antagonists, which could improve the utility of this compound as a research tool. Finally, the use of this compound in combination with other drugs or experimental interventions could provide insight into the complex interactions between SURs and other signaling pathways.

Synthesis Methods

The synthesis of 3-[(2,6-dichlorophenyl)sulfonylamino]-N-(4-phenyl-1,3-thiazol-2-yl)propanamide involves a multi-step process that begins with the reaction of 2,6-dichlorobenzene with thionyl chloride, followed by the addition of potassium thioacetate to form the corresponding thioether. The thioether is then reacted with 4-phenyl-2-bromo-1,3-thiazole to form the desired compound.

Scientific Research Applications

3-[(2,6-dichlorophenyl)sulfonylamino]-N-(4-phenyl-1,3-thiazol-2-yl)propanamide has been studied for its potential use as a tool compound for the investigation of sulfonylurea receptor (SUR) subtypes. SURs are a family of proteins that play a critical role in regulating insulin secretion in the pancreas. This compound has been shown to selectively bind to SUR2B, which is primarily expressed in the heart and vascular smooth muscle. This selectivity makes this compound a valuable tool for studying the role of SUR2B in cardiovascular physiology.